Cas no 488787-59-3 ((S)-4-(4-(Dimethylamino)-1-(4-fluorophenyl)-1-hydroxybutyl)-3-(hydroxymethyl)benzonitrile)

• Product Name: (S)-4-(4-(Dimethylamino)-1-(4-fluorophenyl)-1-hydroxybutyl)-3-(hydroxymethyl)benzonitrile
• CAS No: 488787-59-3
• MF: C₂₀H₂₃FN₂O₂
• MW: 342.4072
• MDL: MFCD16661208
• CID: 328110
• PubChem ID: 7472057
• Update Time: 2025-07-15

(S)-4-(4-(Dimethylamino)-1-(4-fluorophenyl)-1-hydroxybutyl)-3-(hydroxymethyl)benzonitrile Chemical and Physical Properties

Names and Identifiers

• (S)-4-(4-(Dimethylamino)-1-(4-fluorophenyl)-1-hydroxybutyl)-3-(hydroxymethyl)benzonitrile
• 4-[(1S)-4-(dimethylamino)-1-(4-fluorophenyl)-1-hydroxybutyl]-3-(hydroxymethyl)Benzonitrile
• 4-[4-(DIMETHYLAMINO)-1-(4-FLUOROPHENYL)-1-HYDROXYBUTYL]-3-(HYDROXYMETHYL) BENZONITRILE
• Benzonitrile, 4-[(1S)-4-(dimethylamino)-1-(4-fluorophenyl)-1-hydroxybutyl]-3-(hydroxymethyl)-
• (S)-4-[4-(Dimethylamino)-1-(4-fluorophenyl)-1-hydroxy-1-butyl]-3-(hydroxymethyl)benzonitrile
• (-)-4-[4-(Dimethylamino)-1-(4-fluorophenyl)-1-hydroxybutyl]-3-(hydroxymethyl)benzonitrile
• (S)-Citadiol
• Citadiol, (S)-
• F848JLN2QI
• (-)-4-(4-(Dimethylamino)-1-(4-fluorophenyl)-1-hydroxybutyl)-3-(hydroxymethyl)benzonitrile
• Benzonitrile, 4-((1S)-4-(dimethylamino)-1-(4-fluorophenyl)-1-hydroxybutyl)-3-(hydroxymethyl)-
• C20H23FN2O2
• (-)-4-[4-(Dimethylamino)-1-(4-fluorophenyl)-1-h
• (S)-4-(4-(Dimethylamino)-1-(4-fluorophenyl)-1-hydroxy-1-butyl)-3-(hydroxymethyl)benzonitrile
• UNII-F848JLN2QI
• AKOS015998934
• Q27277795
• (S)-(-)-4-[4-(dimethylamino)-1-(4-fluorophenyl)-1-hydroxy-1-butyl]-3-(hydroxymethyl)benzonitrile
• (s)-(-)-4-[4-(dimethylamino)-1-(4-fluorophenyl)-1-hydroxy-1-butyl]-3-(hydroxymethyl)-benzonitrile
• DS-18489
• DTXSID80197624
• SB44350
• 488787-59-3
• DTXCID40120115
• D82411
• SCHEMBL907571
• CS-0151290

• MDL： MFCD16661208
• Inchi： 1S/C20H23FN2O2/c1-23(2)11-3-10-20(25,17-5-7-18(21)8-6-17)19-9-4-15(13-22)12-16(19)14-24/h4-9,12,24-25H,3,10-11,14H2,1-2H3/t20-/m0/s1
• InChI Key： GNULRNVWXYXBQY-FQEVSTJZSA-N
• SMILES： FC1C([H])=C([H])C(=C([H])C=1[H])[C@](C1C([H])=C([H])C(C#N)=C([H])C=1C([H])([H])O[H])(C([H])([H])C([H])([H])C([H])([H])N(C([H])([H])[H])C([H])([H])[H])O[H]

Computed Properties

• Exact Mass: 342.17400
• Monoisotopic Mass: 342.17435614g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 7
• Complexity: 456
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 67.5
• XLogP3: 2.2

Experimental Properties

• Density: 1.22±0.1 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 537.2°C at 760 mmHg
• Solubility: Almost insoluble (0.079 g/l) (25 º C),
• PSA: 67.49000
• LogP: 2.76738

(S)-4-(4-(Dimethylamino)-1-(4-fluorophenyl)-1-hydroxybutyl)-3-(hydroxymethyl)benzonitrile Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Sealed in dry,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylmethanes

Additional information on (S)-4-(4-(Dimethylamino)-1-(4-fluorophenyl)-1-hydroxybutyl)-3-(hydroxymethyl)benzonitrile

(S)-4-(4-(Dimethylamino)-1-(4-Fluorophenyl)-1-Hydroxybutyl)-3-(Hydroxymethyl)benzonitrile (CAS No. 488787-59-3)

(S)-4-(4-(Dimethylamino)-1-(4-Fluorophenyl)-1-Hydroxybutyl)-3-(Hydroxymethyl)benzonitrile (CAS No. 488787-59-3) is a chiral compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its potential therapeutic applications. This compound belongs to the class of benzonitriles and is characterized by its unique structural features, including a dimethylamino group, a fluorophenyl substituent, and a hydroxymethyl moiety. These structural elements contribute to its pharmacological properties and make it a promising candidate for various therapeutic interventions.

The chiral center in the compound is crucial for its biological activity, as enantiomers often exhibit different pharmacological profiles. The (S) configuration of the compound has been shown to possess enhanced biological activity compared to its (R) counterpart. This enantioselectivity is particularly important in drug development, where the specific stereochemistry of a molecule can significantly impact its efficacy and safety.

Recent studies have highlighted the potential of (S)-4-(4-(Dimethylamino)-1-(4-Fluorophenyl)-1-Hydroxybutyl)-3-(Hydroxymethyl)benzonitrile in the treatment of neurological disorders. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent neuroprotective effects by modulating key signaling pathways involved in neuronal survival and function. The compound was found to inhibit apoptosis and reduce oxidative stress, making it a valuable candidate for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

In addition to its neuroprotective properties, (S)-4-(4-(Dimethylamino)-1-(4-Fluorophenyl)-1-Hydroxybutyl)-3-(Hydroxymethyl)benzonitrile has also shown promise in cancer research. A preclinical study conducted at the National Cancer Institute found that this compound selectively targets cancer cells by disrupting their metabolic pathways and inducing cell cycle arrest. The study reported significant antiproliferative effects against various cancer cell lines, including breast, lung, and colon cancer cells, without causing significant toxicity to normal cells.

The dimethylamino group in the compound plays a critical role in its biological activity by enhancing its lipophilicity and facilitating cellular uptake. This group also contributes to the compound's ability to cross the blood-brain barrier, which is essential for its therapeutic efficacy in neurological disorders. The fluorophenyl substituent further enhances the compound's stability and bioavailability, making it an attractive candidate for drug development.

The hydroxymethyl moiety is another key structural feature that contributes to the compound's pharmacological properties. This functional group can undergo various chemical modifications, such as esterification or etherification, which can be used to fine-tune the compound's pharmacokinetic properties. For example, esterification of the hydroxymethyl group can improve the compound's solubility and enhance its oral bioavailability, making it more suitable for clinical applications.

Clinical trials are currently underway to evaluate the safety and efficacy of (S)-4-(4-(Dimethylamino)-1-(4-Fluorophenyl)-1-Hydroxybutyl)-3-(Hydroxymethyl)benzonitrile in human subjects. Preliminary results from phase I trials have shown that the compound is well-tolerated at therapeutic doses and exhibits a favorable safety profile. These findings have paved the way for further clinical evaluation in larger patient populations.

In conclusion, (S)-4-(4-(Dimethylamino)-1-(4-Fluorophenyl)-1-Hydroxybutyl)-3-(Hydroxymethyl)benzonitrile (CAS No. 488787-59-3) represents a promising therapeutic agent with potential applications in the treatment of neurological disorders and cancer. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further development and clinical testing. Ongoing research continues to explore new avenues for optimizing its therapeutic potential and expanding its range of applications in medicine.